N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide

• IUPAC Name: N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-methylsulfanylpropanamide
• InChI: InChI=1S/C18H22N2O2S/c1-13-6-4-7-14(2)17(13)22-18-15(8-5-10-19-18)12-20-16(21)9-11-23-3/h4-8,10H,9,11-12H2,1-3H3,(H,20,21)
• InChI Key: HXMLMZGQAQOJHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2=C(C=CC=N2)CNC(=O)CCSC
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide, also known as DMPT, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. DMPT is a white crystalline powder that is soluble in water and organic solvents. This compound is a derivative of methionine, an essential amino acid, and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide is not fully understood, but it is believed to involve the activation of the methionine cycle and the synthesis of S-adenosylmethionine (SAMe), a key molecule involved in many biological processes. SAMe is a methyl donor that plays a role in DNA methylation, protein synthesis, and neurotransmitter metabolism. N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been found to increase SAMe levels in various tissues, which may explain its effects on growth and immune function.
Biochemical and Physiological Effects
N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been found to have a range of biochemical and physiological effects, including the stimulation of growth hormone secretion, the enhancement of immune function, and the modulation of neurotransmitter activity. N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been shown to increase growth hormone levels in fish, shrimp, and rats, which may contribute to its growth-promoting effects. N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has also been found to enhance immune function in fish, shrimp, and poultry, possibly by increasing the activity of immune cells such as macrophages and lymphocytes. N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been shown to modulate neurotransmitter activity in rats, possibly by increasing the levels of dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has some advantages and limitations for lab experiments. One advantage is that it is a stable compound that can be easily synthesized and stored. N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide is also soluble in water and organic solvents, which makes it easy to administer to experimental animals or plants. However, one limitation is that the mechanism of action of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide is not fully understood, which makes it difficult to design experiments to test its effects. Another limitation is that N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has not been extensively studied in humans, which limits its potential applications in medicine.

Future Directions

There are several future directions for research on N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide. One direction is to further investigate its mechanism of action and its effects on different biological processes. Another direction is to explore its potential applications in medicine, such as in the treatment of neurological disorders or as a supplement for cancer patients undergoing chemotherapy. Additionally, more studies are needed to evaluate the safety and efficacy of N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide in humans.

Synthesis Methods

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide can be synthesized using different methods, including the reaction of 2,6-dimethylphenol with 3-chloromethylpyridine, followed by the reaction of the resulting intermediate with methionine. Another method involves the reaction of 2,6-dimethylphenol with 3-pyridinemethanol, followed by the reaction of the intermediate with methanesulfonyl chloride and then with methionine.

Scientific Research Applications

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been studied for its potential applications in various fields, such as aquaculture, animal husbandry, and plant growth promotion. In aquaculture, N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been found to improve feed conversion efficiency, increase growth rate, and enhance immune function in fish and shrimp. In animal husbandry, N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been used as a feed additive to improve growth performance and meat quality in poultry, swine, and ruminants. In plant growth promotion, N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-(methylthio)propanamide has been shown to enhance root growth, increase biomass, and improve stress tolerance in various crops.